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Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromononane, a secondary alkyl halide, serves as a valuable and versatile precursor in

organic synthesis for the creation of a diverse array of functionalized alkanes. Its reactivity at

the C-2 position, facilitated by the good leaving group ability of the bromine atom, allows for a

variety of transformations including nucleophilic substitutions, eliminations, and the formation of

organometallic reagents. This technical guide provides a comprehensive overview of the key

synthetic routes starting from 2-bromononane, complete with detailed experimental protocols,

tabulated quantitative data, and visual diagrams of reaction pathways and workflows to aid

researchers in the development of novel molecules and synthetic methodologies.

Properties of 2-Bromononane
A summary of the key physical and chemical properties of 2-bromononane is presented in the

table below.
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Property Value

Molecular Formula C₉H₁₉Br

Molecular Weight 207.15 g/mol

Appearance Colorless liquid

Boiling Point 212.3 ± 8.0 °C at 760 mmHg

Density 1.1 ± 0.1 g/cm³

Flash Point 63.5 ± 10.4 °C

Refractive Index 1.452

Key Synthetic Transformations
2-Bromononane can be readily converted into a variety of functionalized alkanes through

several key reaction pathways. These include nucleophilic substitution to introduce

functionalities like amines and nitriles, elimination reactions to form alkenes, hydrolysis to

alcohols, and the formation of Grignard and Gilman reagents for carbon-carbon bond

formation.
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Nucleophilic Substitution Elimination Hydrolysis Organometallic Formation

2-Bromononane

Nonan-2-amine

1. NaN3
2. Reduction

Nonane-2-nitrile Nonan-2-azide Non-1-ene Non-2-ene Nonan-2-ol Nonan-2-ylmagnesium bromide (Grignard) Lithium di(nonan-2-yl)cuprate (Gilman)

2-Bromonane

NaCN KOtBu NaOH, EtOH NaOH (aq) Mg, Et2O 1. Li
2. CuI

2-Bromononane

Nonan-2-azide Nonan-2-amineLiAlH4, THF or H2, Pd/C2-Bromonane NaN3, DMF

2-Bromononane Non-1-ene (Hofmann)KOtBu (bulky base)

Non-2-ene (Zaitsev)2-Bromonane NaOEt (small base)

2-Bromonane Nonan-2-ylmagnesium bromideMg, THF
Tertiary Alcohol

1. Ketone (e.g., Acetone)
2. H3O+

Carboxylic Acid

1. CO2
2. H3O+
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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